Cas no 1322222-22-9 (methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 1322222-22-9
• MF: C₁₉H₁₈N₂O₃S
• MW: 354.422823429108
• CID: 6237442
• PubChem ID: 18560826
• Update Time: 2025-10-18

methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024611585
• F1820-0015
• 1322222-22-9
• methyl 2-(2-benzoylimino-5,7-dimethyl-1,3-benzothiazol-3-yl)acetate
• (Z)-methyl 2-(2-(benzoylimino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate
• methyl 2-[(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate

• Inchi： 1S/C19H18N2O3S/c1-12-9-13(2)17-15(10-12)21(11-16(22)24-3)19(25-17)20-18(23)14-7-5-4-6-8-14/h4-10H,11H2,1-3H3/b20-19-
• InChI Key： PCBKEEQMLKBBDU-VXPUYCOJSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2)=O)/N(CC(=O)OC)C2C=C(C)C=C(C)C1=2

Computed Properties

• Exact Mass: 354.10381361g/mol
• Monoisotopic Mass: 354.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.3Ų

Additional information on methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Research Brief on Methyl 2-(2Z)-2-(Benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 1322222-22-9)

Methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS: 1322222-22-9) is a novel benzothiazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic benefits.

The synthesis of methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves a multi-step process, starting from readily available precursors. The key steps include the formation of the benzothiazole core, followed by the introduction of the benzoylimino and methyl acetate moieties. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Recent optimizations in the synthetic route have improved the yield and scalability, making it more accessible for further biological evaluation.

In vitro studies have demonstrated that methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to modulate the activity of certain kinases has sparked interest in its application for oncology research.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate. The compound demonstrates good oral bioavailability and a reasonable half-life, which are critical parameters for its development as a therapeutic agent. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions. Preliminary toxicity studies indicate a manageable safety profile, but comprehensive toxicological evaluations are still underway.

Recent advancements in computational chemistry have provided insights into the molecular interactions between methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate and its biological targets. Molecular docking simulations have identified key binding residues and hydrogen bonding interactions, which could guide the design of more potent analogs. These findings are expected to accelerate the optimization of this compound for clinical applications.

In conclusion, methyl 2-(2Z)-2-(benzoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable candidate for further investigation. Future research should focus on expanding its therapeutic indications, improving its pharmacokinetic properties, and conducting rigorous preclinical evaluations to pave the way for clinical trials.